Cas no 54131-63-4 (4-Undecanone, 1-chloro-)

4-Undecanone, 1-chloro- structure
4-Undecanone, 1-chloro- structure
Product Name:4-Undecanone, 1-chloro-
CAS No:54131-63-4
MF:C11H21ClO
MW:204.736842870712
CID:355364
PubChem ID:13215901
Update Time:2025-04-19

4-Undecanone, 1-chloro- Chemical and Physical Properties

Names and Identifiers

    • 4-Undecanone, 1-chloro-
    • 1-chloro-4-Undecanone
    • 1-chloroundecan-4-one
    • SCHEMBL11605460
    • 54131-63-4
    • AKOS015388634
    • FT-0717452
    • 1-chloro-undecan-4-one
    • DTXSID40528915
    • Inchi: 1S/C11H21ClO/c1-2-3-4-5-6-8-11(13)9-7-10-12/h2-10H2,1H3
    • InChI Key: MYXPHWLPWSQFTQ-UHFFFAOYSA-N
    • SMILES: ClCCCC(CCCCCCC)=O

Computed Properties

  • Exact Mass: 204.12823
  • Monoisotopic Mass: 204.1280930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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